Cas no 36991-64-7 (6-Isobutyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid)

6-Isobutyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid is a cinnoline derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a carboxylic acid group at the 3-position and an isobutyl substituent at the 6-position, contributing to its unique reactivity and binding properties. This compound may serve as a key intermediate in the synthesis of biologically active molecules, particularly those targeting enzyme inhibition or receptor modulation. Its crystalline form and defined molecular weight allow for precise handling in synthetic workflows. Researchers value this compound for its versatility in heterocyclic chemistry and its potential role in developing novel therapeutic agents or crop protection chemicals.

6-Isobutyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid structure

36991-64-7 structure

Product Name:6-Isobutyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid

CAS No:36991-64-7

MF:C₁₃H₁₄N₂O₃

MW:246.261863231659

CID:3167254

PubChem ID:84819586

Update Time:2025-06-07

6-Isobutyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 6-Isobutyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid
- 36991-64-7
- 6-(2-methylpropyl)-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid
- 6-Isobutyl-4-oxo-1,4-dihydrocinnoline-3-carboxylicacid
- Inchi： 1S/C13H14N2O3/c1-7(2)5-8-3-4-10-9(6-8)12(16)11(13(17)18)15-14-10/h3-4,6-7H,5H2,1-2H3,(H,14,16)(H,17,18)
- InChI Key： PEYZCJOJOGMYSZ-UHFFFAOYSA-N
- SMILES： N1=C2C(C=C(CC(C)C)C=C2)=C(O)C(C(O)=O)=N1

Computed Properties

Exact Mass: 246.10044231Da
Monoisotopic Mass: 246.10044231Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 390
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 78.8Å²

6-Isobutyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM193044-1g	6-isobutyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid	36991-64-7	95%	1g	$1342	2021-06-17
Chemenu	CM193044-1g	6-isobutyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid	36991-64-7	95%	1g	$***	2023-05-30
Alichem	A449041894-1g	6-Isobutyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid	36991-64-7	95%	1g	$1140.48	2023-09-02
Ambeed	A815453-1g	6-Isobutyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid	36991-64-7	95+%	1g	$1187.0	2025-03-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1734657-1g	6-Isobutyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid	36991-64-7	98%	1g	￥9970.00	2024-05-16